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Compound of Interest

Compound Name: Sp-8-pCPT-PET-cGMPS

Cat. No.: B15542782

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sp-8-pCPT-PET-cGMPS is a potent, membrane-permeant cyclic guanosine monophosphate

(cGMP) analog designed for the specific modulation of cGMP-dependent signaling pathways.

Its unique chemical structure confers high lipophilicity and resistance to phosphodiesterase

(PDE) degradation, making it a valuable tool for in vitro and in cell-based studies. This technical

guide provides a comprehensive overview of the core properties, mechanism of action, and

experimental applications of Sp-8-pCPT-PET-cGMPS.

Core Properties and Specifications
Sp-8-pCPT-PET-cGMPS, chemically known as 8-(4-Chlorophenylthio)-β-phenyl-1,N²-

ethenoguanosine-3',5'-cyclic monophosphorothioate, Sp-isomer, is a synthetic derivative of

cGMP. Its key chemical and physical properties are summarized in the table below.
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Property Value

Molecular Formula C₂₄H₁₉ClN₅O₆PS₂

Molecular Weight
603.99 g/mol (Note: Sodium salt form is 626

g/mol )[1]

CAS Number 1262749-63-2[1][2]

Appearance Crystalline solid

Purity Typically >99% by HPLC[1]

Solubility Soluble in water and DMSO

Storage Store at -20°C, protected from light[1]

Lipophilicity (LogP) 3.64[1]

Maximal UV Absorption 276 nm[1]

Molar Extinction Coeff. 40000 L·mol⁻¹·cm⁻¹ at 276 nm[1]

Mechanism of Action
Sp-8-pCPT-PET-cGMPS primarily functions as a selective activator of cGMP-dependent

protein kinase (PKG), particularly the PKG-I isoform.[2] The "Sp" designation in its name refers

to the stereochemistry at the phosphorus atom of the cyclic phosphorothioate group, which is

crucial for its agonist activity on PKG. The modifications at the 8-position (p-chlorophenylthio)

and the etheno-linkage contribute to its increased membrane permeability and resistance to

hydrolysis by PDEs.

In addition to its role as a PKG activator, Sp-8-pCPT-PET-cGMPS is also reported to be an

inhibitor of the retinal cGMP-gated ion channels. This dual activity makes it a valuable

pharmacological tool to differentiate between cellular effects mediated by PKG and those

mediated by cGMP-gated ion channels.

The NO/sGC/PKG Signaling Pathway
Sp-8-pCPT-PET-cGMPS is instrumental in elucidating the nitric oxide (NO)/soluble guanylyl

cyclase (sGC)/PKG signaling cascade. This pathway plays a critical role in numerous
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physiological processes, including smooth muscle relaxation, platelet aggregation, and

neuronal signaling.

Nitric Oxide (NO)
Soluble Guanylyl
Cyclase (sGC)

(Inactive)

 Binds to Heme
sGC (Active) GTP

 Catalyzes
cGMP

Protein Kinase G
(PKG)

(Inactive)

 Allosterically
Activates

PKG (Active) Cellular
Substrates

 Phosphorylates Physiological
Response

Sp-8-pCPT-PET-cGMPS

 Directly
Activates

Click to download full resolution via product page

Figure 1: The NO/sGC/PKG signaling pathway and the action of Sp-8-pCPT-PET-cGMPS.

Quantitative Data
While Sp-8-pCPT-PET-cGMPS is widely cited as a potent PKG activator, specific EC₅₀ (half-

maximal effective concentration) and Kᵢ (inhibitor constant) values from peer-reviewed literature

are not readily available in the public domain. The primary reference often cited, Jäger et al.,

Br. J. Pharmacol., 161, 1645 - 1660 (2010), would likely contain this information. For

comparative purposes, data for closely related and commercially available cGMP analogs are

presented below. It is crucial to note that these values are not for Sp-8-pCPT-PET-cGMPS and

should be used with caution.

Table 1: Pharmacological Data for Related cGMP Analogs

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b15542782/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-sp-8-pcpt-pet-cgmps
https://www.benchchem.com/product/b15542782/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sp-8-pcpt-pet-cgmps
https://www.benchchem.com/product/b15542782/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sp-8-pcpt-pet-cgmps
https://www.benchchem.com/product/b15542782/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sp-8-pcpt-pet-cgmps
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Target Action Value (µM) Reference

Rp-8-pCPT-

cGMPS
PKG Iα Inhibitor Kᵢ = 0.5

Butt et al. (1994)

Eur. J.

Pharmacol.

8-pCPT-cGMP PKG Activator Kₐ = 0.17

Poppe et al.

(2008) Nat.

Methods

Sp-8-Br-cGMPS PKG Iα Activator Kₐ = 0.16

Schaap et al.

(1993) J. Biol.

Chem.

Experimental Protocols
Detailed experimental protocols for the use of Sp-8-pCPT-PET-cGMPS are often specific to the

experimental system and are typically found within the methods sections of peer-reviewed

publications. The following sections provide generalized workflows for common experimental

applications.

In Vitro Protein Kinase G (PKG) Activity Assay
This protocol outlines a general procedure to assess the activation of PKG by Sp-8-pCPT-PET-
cGMPS using a purified enzyme and a synthetic substrate.
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Figure 2: Generalized workflow for an in vitro PKG activity assay.

Methodology:
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Assay Buffer Preparation: Prepare a suitable kinase assay buffer containing a buffer (e.g., 50

mM Tris-HCl, pH 7.5), MgCl₂ (e.g., 10 mM), and ATP at a concentration near the Kₘ of the

enzyme.

Reaction Setup: In a microplate, combine the assay buffer, purified PKG enzyme, and a

fluorescently labeled peptide substrate (e.g., a derivative of VASP).

Compound Addition: Add Sp-8-pCPT-PET-cGMPS at a range of concentrations to the

reaction wells. Include appropriate controls (no compound, no enzyme).

Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes).

Reaction Termination: Stop the reaction by adding a solution containing a chelating agent

like EDTA to sequester Mg²⁺ ions.

Detection: Measure the extent of substrate phosphorylation. For fluorescent peptide

substrates, this can be done using techniques like fluorescence polarization, time-resolved

fluorescence resonance energy transfer (TR-FRET), or by separating phosphorylated and

unphosphorylated peptides followed by fluorescence intensity measurement.

Data Analysis: Plot the measured signal as a function of the Sp-8-pCPT-PET-cGMPS
concentration and fit the data to a dose-response curve to determine the EC₅₀ value.

Electrophysiological Recording of cGMP-Gated Ion
Channels
This protocol describes a general approach for investigating the inhibitory effect of Sp-8-pCPT-
PET-cGMPS on cGMP-gated ion channels using patch-clamp electrophysiology.
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Figure 3: Generalized workflow for electrophysiological recording of cGMP-gated ion channels.

Methodology:

Cell Preparation: Use a cell line heterologously expressing the cGMP-gated ion channel of

interest or primary cells known to endogenously express the channel (e.g., retinal

photoreceptor cells).
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Patch-Clamp Setup: Establish a whole-cell patch-clamp recording configuration. The

intracellular pipette solution should contain a known concentration of cGMP to activate the

channels, and the extracellular solution should be a physiological saline solution.

Baseline Recording: Record the baseline whole-cell current elicited by the intracellular

cGMP.

Compound Application: Perfuse the cell with the extracellular solution containing increasing

concentrations of Sp-8-pCPT-PET-cGMPS.

Current Measurement: Record the steady-state current at each concentration of the

compound.

Washout: After application of the highest concentration, perfuse the cell with the control

extracellular solution to observe the washout of the inhibitory effect.

Data Analysis: Plot the percentage of current inhibition as a function of the Sp-8-pCPT-PET-
cGMPS concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Cardiomyocyte Differentiation
Sp-8-pCPT-PET-cGMPS has been implicated in the cardiac differentiation of stem cells

through the modulation of the NO/sGC/PKG pathway. A general workflow for inducing

cardiomyocyte differentiation from pluripotent stem cells (PSCs) is presented below. The

specific time points and concentrations for the addition of Sp-8-pCPT-PET-cGMPS would need

to be empirically determined and would likely be based on the findings of Spinelli V, et al.

(2016) Stem Cells Int. 2016:2868323.
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Figure 4: Generalized workflow for cardiomyocyte differentiation incorporating Sp-8-pCPT-
PET-cGMPS.

Methodology:

PSC Culture: Maintain pluripotent stem cells in an undifferentiated state using appropriate

culture conditions.
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Mesoderm Induction: Initiate differentiation by treating the cells with growth factors such as

Activin A and BMP4 to induce mesoderm formation.

Cardiac Progenitor Specification: Further guide the differentiation towards a cardiac lineage

by modulating signaling pathways, often involving the inhibition of the Wnt pathway.

PKG Pathway Activation: At a specific stage of cardiac progenitor development, introduce

Sp-8-pCPT-PET-cGMPS to the culture medium to activate the PKG signaling pathway. The

optimal concentration and duration of treatment would need to be determined experimentally.

Monitoring and Maturation: Continue the culture and monitor for the appearance of

spontaneously contracting cardiomyocytes.

Characterization: Characterize the differentiated cell population for the expression of cardiac-

specific markers such as cardiac troponin T (cTnT) using techniques like

immunofluorescence or flow cytometry.

Functional Assessment: Evaluate the functional properties of the derived cardiomyocytes, for

example, by measuring calcium transients or their electrophysiological characteristics.

Conclusion
Sp-8-pCPT-PET-cGMPS is a highly valuable research tool for the investigation of cGMP-

mediated signaling pathways. Its membrane permeability and resistance to PDEs allow for the

reliable activation of PKG in cellular and in vitro systems. While specific quantitative

pharmacological data requires consultation of primary literature, the information and

generalized protocols provided in this guide serve as a foundational resource for researchers

and drug development professionals seeking to utilize this potent and selective cGMP analog.

As with any signaling modulator, careful experimental design and appropriate controls are

essential for the robust interpretation of results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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